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Compound of Interest
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Cat. No.: B1578354 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for the CSS54 series motion sensors. The information is tailored for installers,

maintenance personnel, and facility managers to address specific operational issues

encountered with these devices.

Frequently Asked Questions (FAQs)
Q1: What is the CSS54 and what are its primary functions?

A1: The CSS54 is a surface-mount, 360° Passive Infrared (PIR) occupancy sensor

manufactured by Schneider Electric. Its primary function is to detect motion within a defined

area and automatically control a connected load, such as lighting. The sensor detects the

infrared energy emitted by people within its detection range. Key adjustable parameters include

a light level threshold (Lux) and a time delay for switching the load off after motion is no longer

detected.[1][2]

Q2: What are the adjustable settings on the CSS54 sensor?

A2: The CSS54 sensor allows for the adjustment of two main parameters to control its

operation: the time delay and the light level threshold (Lux). These settings allow for

customization of the sensor's behavior to suit the specific environment and application.
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Parameter Range Description

Time Delay
3s, 15s, 1min, 5min, 10min,

20min, 30min

Determines the duration the

connected load remains on

after the last detected motion.

[1][2]

Light Threshold (Lux) 5 - 5000 Lux

Sets the ambient light level at

which the sensor will activate

the connected load upon

detecting motion.[1]

Q3: What is the detection range of the CSS54 sensor?

A3: The CSS54 has a 360° detection angle. When installed on the ceiling at a height of 2.5

meters, it has a detection diameter of 7 meters.[1][2] The recommended mounting height is

between 2 and 3 meters.[1][2]

Troubleshooting Guides
This section addresses common operational issues in a question-and-answer format.

Issue 1: The connected lights do not turn on.
Q: My CSS54 sensor is installed, but the lights are not turning on when I enter the room. What

should I do?

A: This is a common issue that can stem from several causes. Follow these troubleshooting

steps:

Check Power Supply: Ensure that the mains power to the sensor is switched on and that the

circuit is live.

Verify Wiring: Incorrect wiring is a frequent cause of malfunction. Confirm that the sensor is

wired correctly according to the installation diagram. A neutral wire connection is often

required for proper operation.[3]
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Adjust Lux Setting: The ambient light level in the room may be higher than the sensor's Lux

threshold setting. This prevents the sensor from activating the lights. Try adjusting the LUX

value to be higher than the current ambient light.

Test the Load: The connected lighting fixture or bulb itself may be faulty. Test the load

independently to ensure it is functional.

Sensor Initialization: After initial power-up, the sensor may require a brief period (e.g., 30

seconds) to initialize before it becomes fully functional.[3]

Issue 2: The lights do not turn off.
Q: The lights connected to my CSS54 sensor remain on even when the room is empty. How

can I fix this?

A: If the lights fail to switch off, it could be due to incorrect settings or environmental factors

causing false triggers.

Check Time Delay Setting: The time delay may be set to a very long duration. Adjust the

"TIME" setting to a shorter interval.

Identify False Triggers: The sensor might be continuously re-triggering due to environmental

factors. Check for and mitigate the following:

Heat Sources: Ensure the sensor is not installed near HVAC vents, heaters, or other

sources of rapid temperature change.

Air Movement: Drafts from open windows or fans can cause curtains or other objects to

move, which may trigger the sensor.

Reflective Surfaces: Highly reflective surfaces can sometimes cause unpredictable

behavior.

Verify Wiring: Double-check that the load is not wired directly to the power supply, bypassing

the sensor's control.
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Issue 3: The lights turn on unexpectedly (False
Triggering).
Q: The lights are turning on when no one is in the room. What causes this and how can I

prevent it?

A: False triggering is often caused by environmental interference or improper placement of the

sensor.

Environmental Factors: PIR sensors are sensitive to changes in infrared radiation. Common

causes of false triggers include:

Direct sunlight or strong drafts hitting the sensor.

Pets, insects, or vermin moving within the detection area.[4]

Heat sources like radiators or air conditioners causing rapid temperature fluctuations.[4]

Electromagnetic interference (EMI) or Radio-Frequency Interference (RFI) from other

electronic devices.[4][5]

Sensitivity Adjustment: If the sensor's sensitivity is set too high, it may detect movement

outside the intended area. If adjustable on your model, try reducing the sensitivity.[6] For

sensors without a direct sensitivity adjustment, you can try masking parts of the sensor lens

with frosted tape to narrow the field of view.[7]

Sensor Placement: Ensure the sensor is installed in a stable location, away from swaying

objects or sources of interference. Relocating the sensor may be necessary to avoid sources

of false triggers.

Diagrams and Workflows
Basic Troubleshooting Workflow
The following diagram illustrates a logical workflow for diagnosing common issues with the

CSS54 sensor.
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Caption: A workflow for troubleshooting the CSS54 sensor.
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Simplified Wiring Diagram
This diagram shows a basic representation of the wiring for the CSS54 sensor. Always refer to

the official product installation manual for detailed instructions.[8]
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Caption: A simplified wiring diagram for the CSS54 sensor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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